Ethyl (e)-3-(2-hydroxy-6-methoxyphenyl)acrylate
Overview
Description
Ethyl (e)-3-(2-hydroxy-6-methoxyphenyl)acrylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and materials science. This compound is also known as HMPA and is synthesized through a simple and efficient method.
Mechanism of Action
The mechanism of action of Ethyl (e)-3-(2-hydroxy-6-methoxyphenyl)acrylate is not fully understood. However, studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reactive oxygen species, which are involved in the inflammatory response. HMPA has also been shown to scavenge free radicals, which can cause oxidative damage to cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. This compound has been shown to have anti-inflammatory and antioxidant properties, which can help reduce inflammation and oxidative stress in cells. HMPA has also been shown to have pesticidal properties, which can help protect crops from pests. In addition, this compound has been studied for its potential as a drug delivery system due to its ability to penetrate cell membranes.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl (e)-3-(2-hydroxy-6-methoxyphenyl)acrylate in lab experiments is that it is easy to synthesize and purify. This compound can also be used in a variety of experiments due to its potential applications in medicine, agriculture, and materials science. However, one of the limitations of using HMPA is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of Ethyl (e)-3-(2-hydroxy-6-methoxyphenyl)acrylate. One possible direction is to further investigate its anti-inflammatory and antioxidant properties, which can have potential applications in the treatment of inflammatory diseases. Another direction is to study its pesticidal properties in more detail, which can help develop alternative methods for pest control. In addition, further research can be done to explore its potential as a drug delivery system and a polymer modifier.
Scientific Research Applications
Ethyl (e)-3-(2-hydroxy-6-methoxyphenyl)acrylate has potential applications in various fields of scientific research. In medicine, this compound has been shown to have anti-inflammatory and antioxidant properties. It has also been studied for its potential as a drug delivery system due to its ability to penetrate cell membranes. In agriculture, HMPA has been shown to have pesticidal properties and can be used as an alternative to synthetic pesticides. In materials science, this compound has been studied for its potential use as a polymer modifier, which can improve the mechanical properties of polymers.
properties
IUPAC Name |
ethyl (E)-3-(2-hydroxy-6-methoxyphenyl)prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-3-16-12(14)8-7-9-10(13)5-4-6-11(9)15-2/h4-8,13H,3H2,1-2H3/b8-7+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPZKYGCBXMUSLW-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC1=C(C=CC=C1OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C1=C(C=CC=C1OC)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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